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Compound of Interest

Compound Name: N-Boc-erythro-sphingosine

Cat. No.: B12277596

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling N-Boc-erythro-sphingosine. The

following procedures are based on best practices for handling laboratory chemicals with

unknown toxicity, drawing parallels from safety data sheets of structurally related compounds.

Disclaimer: A specific Safety Data Sheet (SDS) for N-Boc-erythro-sphingosine is not readily

available. The information provided herein is a conservative recommendation based on data for

similar sphingosine derivatives and general laboratory safety principles. It is imperative to

handle this compound with caution, assuming it may be hazardous.

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the primary defense against potential exposure. The

following table summarizes the recommended PPE for handling N-Boc-erythro-sphingosine.
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PPE Component Specification Purpose

Gloves

Nitrile or Neoprene, ASTM

D6978 tested chemotherapy

gloves

Protects against skin contact

and absorption.

Eye Protection
Chemical safety goggles or a

face shield

Protects eyes from splashes

and airborne particles.

Lab Coat
Impermeable, long-sleeved,

with closed cuffs

Prevents contamination of

personal clothing and skin.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Recommended when handling

the powder outside of a

containment system to prevent

inhalation.

Shoe Covers Disposable, slip-resistant

Protects personal footwear

and prevents tracking of

contaminants.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to ensure safety and prevent

contamination.

1. Preparation and Weighing:

Perform all manipulations of solid N-Boc-erythro-sphingosine within a certified chemical

fume hood or a powder containment hood.

Before handling, ensure the work area is clean and uncluttered.

Use dedicated spatulas and weighing vessels.

Weigh the desired amount of the compound carefully to avoid generating dust.

2. Dissolution:
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If dissolving the compound, add the solvent slowly to the solid to minimize splashing.

The hydroxy group on the molecule suggests potential for further derivatization.[1]

It is soluble in solvents such as Chloroform, Dichloromethane, and Ethyl Acetate.[2]

3. Experimental Use:

Keep all containers with N-Boc-erythro-sphingosine tightly sealed when not in use.

Clearly label all solutions with the compound name, concentration, solvent, and date.

Avoid contact with skin and eyes. In case of accidental contact, immediately follow the first-

aid measures outlined below.

4. Storage:

Store N-Boc-erythro-sphingosine in a tightly closed container in a dry, cool, and well-

ventilated place.[3]

Recommended storage temperature is at or below -20°C.[3][4]

Disposal Plan
Proper disposal of N-Boc-erythro-sphingosine and contaminated materials is crucial to

prevent environmental contamination and exposure to others.

1. Waste Segregation:

All solid waste contaminated with N-Boc-erythro-sphingosine (e.g., weigh boats, pipette

tips, gloves, paper towels) should be collected in a dedicated, clearly labeled hazardous

waste container.

Liquid waste containing the compound should be collected in a separate, labeled hazardous

waste container compatible with the solvent used.

2. Disposal Procedure:
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Dispose of all waste in accordance with applicable regional, national, and local laws and

regulations.[3]

Do not pour N-Boc-erythro-sphingosine solutions down the drain.[4]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

Emergency Procedures
1. Spills:

Small Spills: If a small amount of powder is spilled, carefully cover it with a plastic sheet or

tarp to minimize spreading.[3] Mechanically take it up and place it in a suitable container for

disposal.[3] Clean the contaminated surface thoroughly.[3]

Large Spills: Evacuate the area and contact your institution's EHS department immediately.

2. Personal Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3] Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[4] Seek medical attention.

Inhalation: Move to fresh air.[3] If breathing is difficult, provide oxygen.[3] Seek medical

attention.

Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water and seek immediate medical

attention.

Workflow for Safe Handling
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Preparation Experimentation

Cleanup & Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Boc-erythro-sphingosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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